Cas no 28821-18-3 (7-(Ethylamino)-4-methylcoumarin)
28821-18-3 structure
Product Name:7-(Ethylamino)-4-methylcoumarin
CAS No:28821-18-3
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD00467040
CID:53378
PubChem ID:253660721
Update Time:2025-04-18
7-(Ethylamino)-4-methylcoumarin Chemical and Physical Properties
Names and Identifiers
-
- 7-(Ethylamino)-4-methylcoumarin
- 7-(Ethylamino)-4-methyl-2-benzopyrone
- 7-(ethylamino)-4-methylchromen-2-one
- 2H-1-Benzopyran-2-one, 7-(ethylamino)-4-methyl-
- 7-(Ethylamino)-4-methyl-2H-1-benzopyran-2-one
- 7-(ethylamino)-4-methyl-2H-chromen-2-one
- Coumarin 445
- 4-methyl-7-ethylaminocoumarin
- Q63398467
- PubChem13289
- 7-(Ethyl)amino-4-methylcoumarin
- OTNIKUTWXUODJZ-UHFFFAOYSA-N
- VZ30863
- 7-(ethylamino)-4-methyl-chromen-2-one
- 3087_7-(Ethylamino)-4-methylcoumarin
- AKOS027252948
- A819615
- 28821-18-3
- SCHEMBL1034943
- C47M1
- DTXSID1067417
- EINECS 249-257-2
- MFCD00467040
- D83094
- AS-67348
- CS-0187980
- NS00028557
- E1129
-
- MDL： MFCD00467040
- Inchi： 1S/C12H13NO2/c1-3-13-9-4-5-10-8(2)6-12(14)15-11(10)7-9/h4-7,13H,3H2,1-2H3
- InChI Key： OTNIKUTWXUODJZ-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=CC(=CC1=2)NCC)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.188
- Melting Point: 152.0 to 156.0 deg-C
- Boiling Point: 374.7°Cat760mmHg
- Flash Point: 180.4°C
- Refractive Index: 1.602
- PSA: 38.33
7-(Ethylamino)-4-methylcoumarin Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
7-(Ethylamino)-4-methylcoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1129-200MG |
7-(Ethylamino)-4-methylcoumarin |
28821-18-3 | >98.0%(GC)(T) | 200mg |
¥520.00 | 2024-04-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10315-100mg |
7-(ethylamino)-4-methylchromen-2-one |
28821-18-3 | 95% | 100mg |
¥314.0 | 2024-07-18 | |
| TRC | E937643-2.5mg |
7-(Ethylamino)-4-methylcoumarin |
28821-18-3 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937643-5mg |
7-(Ethylamino)-4-methylcoumarin |
28821-18-3 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937643-25mg |
7-(Ethylamino)-4-methylcoumarin |
28821-18-3 | 25mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C862667-50mg |
Coumarin 445 |
28821-18-3 | ≥98%(GC)(T) | 50mg |
270.00 | 2021-05-17 | |
| Chemenu | CM162856-100mg |
7-(ethylamino)-4-methyl-2H-chromen-2-one |
28821-18-3 | 95% | 100mg |
$*** | 2023-03-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1129-200mg |
7-(Ethylamino)-4-methylcoumarin |
28821-18-3 | 98.0%(GC&T) | 200mg |
￥655.0 | 2022-05-30 | |
| eNovation Chemicals LLC | D755079-200mg |
2H-1-Benzopyran-2-one, 7-(ethylamino)-4-methyl- |
28821-18-3 | 98.0% | 200mg |
$130 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1258650-200mg |
7-(Ethylamino)-4-methyl-2H-chromen-2-one |
28821-18-3 | 95% | 200mg |
￥1003.00 | 2024-05-20 |
7-(Ethylamino)-4-methylcoumarin Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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